Cas no 1019020-19-9 (7-Bromo-2-chloro-imidazo[1,2-a]pyridine)

• Product Name: 7-Bromo-2-chloro-imidazo[1,2-a]pyridine
• CAS No: 1019020-19-9
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• CID: 2132834
• PubChem ID: 92043816
• Update Time: 2025-06-08

7-Bromo-2-chloro-imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine, 7-bromo-2-chloro-
• FCH1397230
• 7-Bromo-2-chloroimidazo[1,2-a]pyridine
• 7-Bromo-2-chloro-imidazo[1,2-a]pyridine
• CID 92043816

• Inchi： 1S/C7H4BrClN2/c8-5-1-2-11-4-6(9)10-7(11)3-5/h1-4H
• InChI Key： VAUXPIRGRCHCKF-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C=C(N=C2C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Topological Polar Surface Area: 17.3

Additional information on 7-Bromo-2-chloro-imidazo[1,2-a]pyridine

Professional Introduction to 7-Bromo-2-chloro-imidazo[1,2-a]pyridine (CAS No. 1019020-19-9)

7-Bromo-2-chloro-imidazo[1,2-a]pyridine, with the CAS number 1019020-19-9, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and chemical research. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of both bromo and chloro substituents on the pyridine ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The imidazopyridine scaffold is particularly interesting due to its ability to interact with various biological targets, including enzymes and receptors. Recent studies have highlighted the< strong>7-Bromo-2-chloro-imidazo[1,2-a]pyridine as a versatile building block for drug discovery efforts. Its unique structural features allow for modifications that can fine-tune its pharmacological properties, making it an attractive candidate for developing novel therapeutic agents.

In the realm of medicinal chemistry, the< strong>CAS No. 1019020-19-9 compound has been extensively explored for its potential in creating molecules with anti-inflammatory, anticancer, and antimicrobial properties. The bromo and chloro substituents provide excellent handles for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing more intricate molecular architectures that can mimic natural products or target specific disease pathways.

One of the most compelling aspects of< strong>7-Bromo-2-chloro-imidazo[1,2-a]pyridine is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The< strong>CAS No. 1019020-19-9 compound serves as a key intermediate in synthesizing such inhibitors, offering a scaffold that can be modified to enhance binding affinity and selectivity.

Recent advancements in computational chemistry have further enhanced the utility of< strong>7-Bromo-2-chloro-imidazo[1,2-a]pyridine. Molecular modeling studies have shown that this compound can be optimized to interact with target proteins through hydrogen bonding networks and hydrophobic interactions. These insights have guided the design of more potent and selective kinase inhibitors, demonstrating the importance of< strong>CAS No. 1019020-19-9 in modern drug discovery.

The synthesis of< strong>7-Bromo-2-chloro-imidazo[1,2-a]pyridine involves multi-step organic transformations that highlight its synthetic versatility. The bromination and chlorination steps are critical in introducing the necessary substituents onto the pyridine ring. These steps are typically carried out under controlled conditions to ensure high yields and purity. The resulting compound can then be further functionalized through various chemical reactions to produce more complex derivatives.

In conclusion, 7-Bromo-2-chloro-imidazo[1,2-a]pyridine (CAS No. 1019020-19-9) is a highly valuable intermediate in pharmaceutical research due to its structural flexibility and biological activity. Its role in developing kinase inhibitors and other therapeutic agents underscores its importance in modern drug discovery efforts. As research continues to uncover new applications for this compound, its significance is likely to grow even further.